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Compound of Interest

Compound Name: 3-Methyl-hex-3-ene

Cat. No.: B14083384 Get Quote

Essential Safety and Handling Guide for 3-Methyl-
hex-3-ene
This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 3-Methyl-hex-3-ene (CAS No: 3404-65-7). Adherence to these guidelines is essential

for ensuring laboratory safety and minimizing risk for all researchers, scientists, and drug

development professionals. This compound is a highly flammable liquid and may be fatal if

swallowed and enters airways.[1][2][3]

Hazard Summary
GHS Classification: Flammable Liquids, Category 2; Aspiration Hazard, Category 1.[2][4][5]

[6]

Hazard Statements: Highly flammable liquid and vapor.[2][5][6] May be fatal if swallowed and

enters airways.[1][3]

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Methyl-hex-3-ene is provided

below. These properties are crucial for understanding its behavior and potential hazards.
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Property Value

Molecular Formula C₇H₁₄

Molecular Weight 98.19 g/mol [5][7]

Boiling Point 93.4 °C at 760 mmHg[8][9]

Melting Point -124.4 °C (estimate)[8]

Density 0.714 g/cm³[8][9]

Vapor Pressure 56.4 mmHg at 25 °C[9]

Flash Point -3.0 °C[8]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. All

personnel handling 3-Methyl-hex-3-ene must use the following equipment.
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PPE Category Item Material/Standard Specification

Eye and Face

Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1

certified[4]

Must be worn at all

times. A face shield

should be worn in

situations with a

higher risk of

splashing.[4]

Hand Protection
Chemical-Resistant

Gloves
Nitrile or Viton®

Nitrile or Viton®

gloves are

recommended for

incidental contact. For

extended contact or

immersion, Viton® is

preferred. Always

inspect gloves before

use and change them

frequently.[4]

Body Protection
Flame-Retardant

Laboratory Coat

Nomex® or treated

cotton

Must be made of a

non-flammable

material. Standard

polyester lab coats

are not suitable as

they can melt and

adhere to the skin in a

fire.[4]

Respiratory Protection NIOSH-approved

respirator with organic

vapor cartridges

Varies based on risk

assessment

Not generally required

for small-scale use in

a properly functioning

chemical fume hood.

[4] A risk assessment

must be performed to

determine the need

for respiratory

protection if working

outside of a fume
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hood or with large

quantities.[4]

Footwear Closed-toe Shoes Non-porous material
Shoes must protect

against spills.[4]

Operational Plan: Handling and Storage
Engineering Controls:

Always handle 3-Methyl-hex-3-ene in a well-ventilated area, preferably inside a certified

chemical fume hood.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Ensure an eyewash station and safety shower are readily accessible.[10]

Safe Handling Protocol:

Preparation: Before handling, ensure all required PPE is inspected and worn correctly.[6]

Grounding: Ground and bond the container and receiving equipment to prevent static

discharge, which can be an ignition source.[1][6]

Tool Selection: Use only non-sparking tools.[1][6]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1][6] No smoking is permitted in the handling area.[1][6]

Dispensing: When transferring the liquid, pour slowly to minimize splashing and vapor

generation.

Post-Handling: After handling, wipe down the work surface and wash hands thoroughly with

soap and water.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6]
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Keep the storage area cool and away from sources of ignition.[1][11]

Store locked up and apart from incompatible materials such as strong oxidizing agents.[1]

[11]

Experimental Workflow for Handling 3-Methyl-hex-3-
ene
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Preparation Phase

Handling Phase

Disposal & Cleanup Phase

Conduct Risk Assessment

Select & Inspect PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Grounding)

Work in Fume Hood?

Use Non-Sparking Tools

Yes Add Respiratory Protection
(NIOSH-Approved)

No / Large Quantity

Handle 3-Methyl-hex-3-ene

Segregate Waste

Liquid Waste:
Collect in labeled, sealed

hazardous waste container

Solid Waste (Gloves, etc.):
Collect in separate labeled

hazardous waste bag

Decontaminate Work Surface

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Methyl-hex-3-ene.
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Disposal Plan
Proper disposal of 3-Methyl-hex-3-ene and associated waste is crucial to prevent

environmental contamination and ensure safety.

Waste Collection:

Liquid Waste: Unused or waste 3-Methyl-hex-3-ene must be collected in a dedicated,

clearly labeled, and sealed hazardous waste container.[12] The container must be

compatible with the chemical.[12]

Solid Waste: Any materials contaminated with 3-Methyl-hex-3-ene, such as gloves,

absorbent pads, and filter paper, must be collected in a separate, clearly labeled hazardous

waste bag or container.[4] Do not mix hazardous and non-hazardous waste.[10]

Disposal Procedure:

Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full

chemical name "3-Methyl-hex-3-ene," and the approximate percentage of contents.[12]

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials. Keep containers closed except when adding waste.[12]

Arrangement for Pickup: Dispose of the contents and container through an approved waste

disposal facility in accordance with all applicable local, state, and federal regulations.[1][6]

Empty Containers: Containers that held 3-Methyl-hex-3-ene must be thoroughly emptied.

The first rinse with a suitable solvent should be collected and disposed of as hazardous

liquid waste.[12] After rinsing and air-drying, the container can be managed for disposal.[12]

Never dispose of 3-Methyl-hex-3-ene by pouring it down the drain or into the regular trash.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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